1-(Bromomethyl)-3-(3-fluorophenoxy)benzene

• CAS No.: 60254-17-3
• Molecular Formula: C13H10BrFO
• Molecular Weight: 281.12 g/mol
• IUPAC Name: 1-(bromomethyl)-3-(3-fluorophenoxy)benzene
• InChI: InChI=1S/C13H10BrFO/c14-9-10-3-1-5-12(7-10)16-13-6-2-4-11(15)8-13/h1-8H,9H2
• InChI Key: CRTBUPKIUOOREN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=CC(=CC=C2)F)CBr

Description

1-(Bromomethyl)-3-(3-fluorophenoxy)benzene is a useful research compound. Its molecular formula is C13H10BrFO and its molecular weight is 281.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

90 g (0.445 mol) of 3-(3-fluorophenoxy)-toluene were dissolved in 300 ml of anhydrous carbon tetrachloride and heated under reflux together with 79.3 g of N-bromosuccinimide. After reaching 70° C., 5 g of azodiisobutyronitrile were added. After about 10-20 minutes the reaction commenced, with evolution of heat, and after the exothermic reaction had subsided the mixture was heated for a further 4 hours under reflux. The reaction batch was then cooled to 10° C., the succinimide was filtered off and the carbon tetrachloride was distilled of in vacuo. The oil which remained was distilled at 143°-150° C./1 mm Hg. 72.9 g (58.2% of theory) of 3-(3-fluorophenoxy)-benzyl bromide were obtained.